Cas no 1223182-96-4 (N-[(oxolan-3-yl)methyl]pyrazine-2-carboxamide)

• Product Name: N-[(oxolan-3-yl)methyl]pyrazine-2-carboxamide
• CAS No: 1223182-96-4
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6506686
• Update Time: 2025-05-20

N-[(oxolan-3-yl)methyl]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide, N-[(tetrahydro-3-furanyl)methyl]-
• N-[(oxolan-3-yl)methyl]pyrazine-2-carboxamide

• Inchi： 1S/C10H13N3O2/c14-10(9-6-11-2-3-12-9)13-5-8-1-4-15-7-8/h2-3,6,8H,1,4-5,7H2,(H,13,14)
• InChI Key： IDTUUUVVDYRELL-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCOC2)=O)=NC=CN=C1

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 454.1±25.0 °C(Predicted)
• pka: 13.19±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on N-[(oxolan-3-yl)methyl]pyrazine-2-carboxamide

Exploring N-[(oxolan-3-yl)methyl]pyrazine-2-carboxamide (CAS 1223182-96-4): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, N-[(oxolan-3-yl)methyl]pyrazine-2-carboxamide (CAS 1223182-96-4) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features combining a pyrazine ring and an oxolane (tetrahydrofuran) moiety, has garnered attention for its potential applications in drug discovery and material science. Researchers are increasingly exploring its properties, driven by the growing demand for novel heterocyclic compounds in medicinal chemistry.

The pyrazine-2-carboxamide scaffold is a well-known pharmacophore, often associated with bioactive molecules exhibiting diverse therapeutic effects. When coupled with the oxolan-3-ylmethyl group, this compound demonstrates enhanced solubility and bioavailability—key factors in modern drug design. Recent studies highlight its relevance in addressing current challenges in small molecule therapeutics, particularly in the development of kinase inhibitors and GPCR modulators, which are hot topics in pharmaceutical R&D.

From a synthetic chemistry perspective, CAS 1223182-96-4 presents intriguing opportunities for structure-activity relationship (SAR) studies. Its modular structure allows for efficient derivatization, making it a valuable building block in combinatorial chemistry. This aligns with the industry's shift toward fragment-based drug discovery, where researchers frequently search for "versatile heterocyclic scaffolds" or "bioisosteres for lead optimization."

The compound's physicochemical properties have also sparked interest in computational chemistry circles. Molecular docking simulations suggest potential interactions with various biological targets, addressing common search queries like "pyrazine derivatives as drug candidates" or "oxolane-containing bioactive molecules." These computational insights complement experimental data, accelerating the identification of promising therapeutic avenues.

Beyond pharmaceutical applications, N-[(oxolan-3-yl)methyl]pyrazine-2-carboxamide has shown promise in material science. Its conjugated system and hydrogen-bonding capabilities make it a candidate for organic electronic materials, responding to growing interest in "sustainable semiconductor materials" and "bio-based functional compounds." Researchers are investigating its potential in organic photovoltaics and molecular sensors, areas experiencing rapid growth due to green technology demands.

Analytical characterization of this compound employs advanced techniques like LC-MS and NMR spectroscopy, addressing quality control concerns frequently searched by industrial chemists. The presence of both amide and ether functionalities creates distinct spectroscopic signatures, facilitating its identification in complex mixtures—a crucial aspect for researchers querying "characterization of heterocyclic amides."

In the context of green chemistry, synthetic routes to CAS 1223182-96-4 are being optimized to reduce environmental impact. This responds to increasing searches for "sustainable synthesis of nitrogen heterocycles" and "atom-economical amide formation." Recent publications describe catalytic methods that minimize waste generation while maintaining high yields, reflecting the pharmaceutical industry's sustainability commitments.

The stability profile of N-[(oxolan-3-yl)methyl]pyrazine-2-carboxamide under various conditions has become a research focus, particularly for formulators seeking answers to "compatibility of pyrazine derivatives" or "solid-state stability of heterocyclic amides." These investigations support its potential as a stable intermediate in multi-step syntheses, addressing practical concerns in process chemistry.

Patent literature reveals growing intellectual property activity surrounding pyrazine-oxolane hybrids, with applications ranging from agricultural chemicals to flavor enhancers. This diversity explains frequent searches for "novel uses of pyrazine carboxamides" and "oxolane derivatives in specialty chemicals." The compound's structural flexibility allows it to serve multiple industries, enhancing its commercial relevance.

As research continues, CAS 1223182-96-4 exemplifies the convergence of medicinal chemistry and materials science—two fields generating substantial search traffic among scientific professionals. Its dual applicability addresses contemporary needs for multifunctional compounds while providing a case study in molecular design principles that balance pharmacological potential with synthetic accessibility.